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Compound of Interest

Compound Name: STY-BODIPY

Cat. No.: B3026116 Get Quote

This technical guide provides an in-depth overview of STY-BODIPY, a styrene-conjugated

fluorogenic probe. It is intended for researchers, scientists, and professionals in drug

development who are interested in its properties and applications, particularly in the

assessment of radical-trapping antioxidant (RTA) activity.

Core Properties of STY-BODIPY
STY-BODIPY, also known as Styrene-BODIPY, is a fluorescent dye belonging to the boron-

dipyrromethene (BODIPY) family. Its chemical structure incorporates a styrene moiety, which is

key to its function as a probe in antioxidant assays. The core physicochemical properties of

STY-BODIPY are summarized in the table below.

Property Data Reference(s)

Chemical Formula C₁₉H₁₇BF₂N₂ [1][2][3][4]

Molecular Weight 322.17 g/mol [2][4]

Exact Mass 322.1453 [2]

Appearance
Solution in benzene or methyl

acetate
[3][5]

Maximum Absorbance (λmax) 240, 313, 562 nm [3][5]

Synonyms
Styrene-BODIPY, Styrene-

Conjugated BODIPY
[2][3][5]
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Application in Radical-Trapping Antioxidant (RTA)
Assays
STY-BODIPY is primarily utilized as a fluorogenic probe to measure the activity of radical-

trapping antioxidants.[1] The assay is based on the principle of co-autoxidation, where STY-
BODIPY and a hydrocarbon co-substrate are oxidized by peroxyl radicals generated from a

radical initiator.[1] The consumption of STY-BODIPY, which leads to a decrease in its

characteristic absorbance or a shift in its fluorescence, is monitored over time.[3][4] In the

presence of a radical-trapping antioxidant, the rate of STY-BODIPY oxidation is diminished.[1]

This inhibition period is directly related to the antioxidant's efficacy, allowing for the

determination of kinetic and stoichiometric information about its radical-trapping ability.[1] This

method is considered more reliable than many simpler antioxidant assays as it specifically uses

peroxyl radicals, which are relevant in biological lipid peroxidation.[1]

Logical Workflow of the STY-BODIPY Based RTA Assay
The following diagram illustrates the principle of the radical-trapping antioxidant assay using

STY-BODIPY.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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